Cas no 2228273-02-5 (1-{1-(propan-2-yloxy)methylcyclopropyl}ethan-1-one)
1-{1-(propan-2-yloxy)methylcyclopropyl}ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- EN300-1770287
- 1-{1-[(propan-2-yloxy)methyl]cyclopropyl}ethan-1-one
- 2228273-02-5
- 1-{1-(propan-2-yloxy)methylcyclopropyl}ethan-1-one
-
- Inchi: 1S/C9H16O2/c1-7(2)11-6-9(4-5-9)8(3)10/h7H,4-6H2,1-3H3
- InChI Key: NNNYCPDGACIMES-UHFFFAOYSA-N
- SMILES: O(C(C)C)CC1(C(C)=O)CC1
Computed Properties
- Exact Mass: 156.115029749g/mol
- Monoisotopic Mass: 156.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 26.3Ų
1-{1-(propan-2-yloxy)methylcyclopropyl}ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1770287-0.05g |
1-{1-[(propan-2-yloxy)methyl]cyclopropyl}ethan-1-one |
2228273-02-5 | 0.05g |
$959.0 | 2023-09-20 | ||
| Enamine | EN300-1770287-0.1g |
1-{1-[(propan-2-yloxy)methyl]cyclopropyl}ethan-1-one |
2228273-02-5 | 0.1g |
$1005.0 | 2023-09-20 | ||
| Enamine | EN300-1770287-0.25g |
1-{1-[(propan-2-yloxy)methyl]cyclopropyl}ethan-1-one |
2228273-02-5 | 0.25g |
$1051.0 | 2023-09-20 | ||
| Enamine | EN300-1770287-0.5g |
1-{1-[(propan-2-yloxy)methyl]cyclopropyl}ethan-1-one |
2228273-02-5 | 0.5g |
$1097.0 | 2023-09-20 | ||
| Enamine | EN300-1770287-1.0g |
1-{1-[(propan-2-yloxy)methyl]cyclopropyl}ethan-1-one |
2228273-02-5 | 1g |
$1142.0 | 2023-06-03 | ||
| Enamine | EN300-1770287-2.5g |
1-{1-[(propan-2-yloxy)methyl]cyclopropyl}ethan-1-one |
2228273-02-5 | 2.5g |
$2240.0 | 2023-09-20 | ||
| Enamine | EN300-1770287-5.0g |
1-{1-[(propan-2-yloxy)methyl]cyclopropyl}ethan-1-one |
2228273-02-5 | 5g |
$3313.0 | 2023-06-03 | ||
| Enamine | EN300-1770287-10.0g |
1-{1-[(propan-2-yloxy)methyl]cyclopropyl}ethan-1-one |
2228273-02-5 | 10g |
$4914.0 | 2023-06-03 | ||
| Enamine | EN300-1770287-1g |
1-{1-[(propan-2-yloxy)methyl]cyclopropyl}ethan-1-one |
2228273-02-5 | 1g |
$1142.0 | 2023-09-20 | ||
| Enamine | EN300-1770287-5g |
1-{1-[(propan-2-yloxy)methyl]cyclopropyl}ethan-1-one |
2228273-02-5 | 5g |
$3313.0 | 2023-09-20 |
1-{1-(propan-2-yloxy)methylcyclopropyl}ethan-1-one Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 1-{1-(propan-2-yloxy)methylcyclopropyl}ethan-1-one
Recent Advances in the Study of 1-{1-(Propan-2-yloxy)methylcyclopropyl}ethan-1-one (CAS: 2228273-02-5)
The compound 1-{1-(propan-2-yloxy)methylcyclopropyl}ethan-1-one (CAS: 2228273-02-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclopropyl-containing ketone derivative has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule drugs. Recent studies have focused on its unique chemical properties, synthetic pathways, and biological activities, making it a compound of considerable interest for drug discovery programs.
Structural analysis reveals that the presence of both the cyclopropyl ring and the isopropoxy methyl group in this molecule contributes to its distinctive three-dimensional conformation. This spatial arrangement appears to play a crucial role in its interaction with biological targets. Computational modeling studies published in early 2023 suggest that the compound's molecular geometry allows for optimal binding to certain enzyme active sites, particularly those involved in inflammatory pathways.
Recent synthetic chemistry advancements have improved the yield and purity of 1-{1-(propan-2-yloxy)methylcyclopropyl}ethan-1-one production. A 2023 publication in the Journal of Medicinal Chemistry describes an optimized three-step synthesis route starting from commercially available precursors, achieving an overall yield of 68% with >99% purity. This development is particularly significant as it addresses previous challenges in large-scale production of this compound for preclinical studies.
Pharmacological investigations have demonstrated that this compound exhibits notable activity as a modulator of specific protein-protein interactions. In vitro studies conducted by multiple research groups have shown dose-dependent inhibition of key inflammatory markers, with IC50 values in the low micromolar range. These findings, published in recent issues of Bioorganic & Medicinal Chemistry Letters, suggest potential applications in treating chronic inflammatory conditions.
Metabolic stability studies of 2228273-02-5 have yielded encouraging results. Data presented at the 2023 American Chemical Society National Meeting indicate that the compound demonstrates favorable pharmacokinetic properties in rodent models, including good oral bioavailability (F = 62%) and an acceptable half-life (t1/2 = 4.2 hours). These characteristics support its potential as a lead compound for further drug development.
Toxicological assessments conducted in the past year have provided important safety data. While the compound shows some hepatotoxicity at high doses (≥100 mg/kg), the therapeutic window appears acceptable for further development. Recent structure-activity relationship (SAR) studies have identified specific modifications that may reduce this toxicity while maintaining pharmacological activity.
The current research landscape suggests several promising directions for future investigation of 1-{1-(propan-2-yloxy)methylcyclopropyl}ethan-1-one. These include exploration of its potential in combination therapies, further optimization of its pharmacological profile, and investigation of its mechanisms of action at the molecular level. The compound's unique chemical structure continues to make it a valuable scaffold for medicinal chemistry exploration.
In conclusion, recent studies on 2228273-02-5 demonstrate its growing importance in pharmaceutical research. With its balanced combination of synthetic accessibility, favorable pharmacokinetics, and promising biological activity, this compound represents an exciting area of development in the search for new therapeutic agents. Continued research efforts are expected to further elucidate its full potential in various therapeutic applications.
2228273-02-5 (1-{1-(propan-2-yloxy)methylcyclopropyl}ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)